Ethyl 4-(chloromethyl)-1,3-thiazole-2-carboxylate

• IUPAC Name: ethyl 4-(chloromethyl)-1,3-thiazole-2-carboxylate
• InChI: InChI=1S/C7H8ClNO2S/c1-2-11-7(10)6-9-5(3-8)4-12-6/h4H,2-3H2,1H3
• InChI Key: JSYOQGQNLKDSGQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC(=CS1)CCl
• Molecular Formula: C7H8ClNO2S
• DSSTOX Substance ID: DTXSID10445362
• Molecular Weight: 205.66 g/mol
• CAS RN: 100960-16-5

Description

Synthesis Analysis

The synthesis of derivatives of ethyl 4-(chloromethyl)-1,3-thiazole-2-carboxylate and related compounds often involves multicomponent reactions or specific interactions with other chemical agents. For example, ethyl 2-(4-methyl-(2-benzylidenehydrazinyl))thiazole-4-carboxylate was synthesized via the reaction of 4-methyl-(1-benzylidenehydrazinyl)-2-carbothioamide with ethyl bromopyruvate, demonstrating the compound's synthesis versatility and the reactive nature of its intermediates (Haroon et al., 2018).

Molecular Structure Analysis

The molecular structure of ethyl 4-(chloromethyl)-1,3-thiazole-2-carboxylate derivatives has been extensively analyzed through spectroscopic methods and crystallography. These studies often employ density functional theory (DFT) for theoretical insights into the compound's geometry, vibrational assignments, and chemical shifts, providing a comprehensive understanding of its molecular behavior (Haroon et al., 2018).

Chemical Reactions and Properties

Ethyl 4-(chloromethyl)-1,3-thiazole-2-carboxylate participates in various chemical reactions, highlighting its reactivity and functional versatility. An example includes its unexpected reaction with thiourea, involving an ANRORC rearrangement, which underscores the compound's capacity for complex transformations (Ledenyova et al., 2018).

Scientific Research Applications

• Cancer Research and Therapeutics : It has demonstrated cytostatic activity against cancer cells and has been shown to increase the lifespan of mice bearing ECA tumors (García-López et al., 1980).

• Antimicrobial and Antilipase Activities : This compound is noted for its antimicrobial, antilipase, and antiurease activities, which can be valuable in the development of new treatments for infections and diseases (Başoğlu et al., 2013).

• Synthesis of Novel Heterocycles : It is used in the synthesis of novel selenium heterocycles, contributing to advancements in organic chemistry and drug development (Shafiee et al., 1981).

• Derivative Synthesis : This compound is instrumental in synthesizing various derivatives like 2-dimethylaminoformimino- and 2-chlorobenzenesulfonylureido derivatives (Dovlatyan et al., 2004).

• Thiazole-5-Carboxylates Synthesis : It is used for synthesizing (4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)thiazole-5-carboxylates (Žugelj et al., 2009).

• Synthesis of Thiazole Derivatives : This compound is utilized in synthesizing derivatives of thieno[2,3-d]thiazole, 4H-pyrrolo-[2,3-d]thiazole, 2H-pyrazolo[3,4-d]thiazole, and isoxazolo[3,4-d]thiazole (Athmani et al., 1992).

• Bacitracin Synthesis : It plays a role in the synthesis of bacitracin, an antibiotic (Hirotsu et al., 1970).

• Corrosion Inhibition : Ethyl-2-amino-4-methyl-1,3-thiazole-5-carboxylate, a related compound, prevents corrosion of AA6061 alloy in acidic media, acting as a mixed-type inhibitor (Raviprabha & Bhat, 2019).

• Organic Synthesis Applications : It is used in the Biginelli reaction to obtain compounds with different structures (Morigi et al., 2012).

• Antibacterial Activity : This compound has been found to possess antibacterial activity, which can be crucial in the development of new antibacterial agents (Markovich et al., 2014).

Mechanism of Action

Target of Action

Chloromethyl compounds are generally known to participate in suzuki–miyaura (sm) cross-coupling reactions . This reaction is a widely applied transition metal catalyzed carbon–carbon bond-forming reaction .

Mode of Action

The mode of action of Ethyl 4-(chloromethyl)-1,3-thiazole-2-carboxylate is likely to involve its interaction with its targets via a Suzuki–Miyaura cross-coupling reaction . This reaction involves the coupling of an organoboron compound and a halide under the influence of a palladium catalyst . The chloromethyl group in the compound can act as a halide in this reaction .

Biochemical Pathways

It’s known that suzuki–miyaura cross-coupling reactions play a crucial role in the synthesis of various biologically active compounds . Therefore, it can be inferred that the compound might affect the biochemical pathways related to these biologically active compounds.

Result of Action

It’s known that compounds involved in suzuki–miyaura cross-coupling reactions can contribute to the synthesis of various biologically active compounds . Therefore, it can be inferred that the compound might have potential effects at the molecular and cellular levels.

Action Environment

The action, efficacy, and stability of Ethyl 4-(chloromethyl)-1,3-thiazole-2-carboxylate can be influenced by various environmental factors. These factors can include the reaction conditions (such as temperature and pH), the presence of a suitable catalyst, and the nature of the organoboron compound involved in the Suzuki–Miyaura cross-coupling reaction .

Synthesis routes and methods I

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a mixture of amino-thioxo-acetic acid ethyl ester (2.50 g, 18.77 mmol) and 1,3-dichloro-propan-2-one (2.88 g, 21.59 mmol) in toluene (20.0 mL) was stirred for 2 h at reflux. EtOAc (20 mL) was added at rt and the mixture was washed with sat. aq. NaHCO3 (10 mL) followed by brine (20 mL). The organic layer was dried over MgSO4, filtered, and the solvent removed under reduced pressure. Purification of the residue by FC (4:1 hept-EA) gave the title compound as a light yellow oil. TLC:rf (4:1 hept-EA)=0.26. LC-MS-conditions 02: tR=0.89 min, [M+H]+=206.40.

Synthesis routes and methods II

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a solution of amino-thioxo-acetic acid ethyl ester (7.29 g. 54.74 mmol) in toluene (58 mL) was treated with 1,3-dichloroacetone (8.41 g, 62.95 mmol). The resulting mixture was stirred at reflux for 2 h. EA (60 mL) was added and the org. layer was washed with sat. aq. NaHCO3, brine, dried over MgSO4, filtered, and the solvents were removed under reduced pressure. Purification of the residue by FC (70:30 hept-EA) gave the title compound as an orange oil. TLC:rf (4:1 hept-EA)=0.26. LC-MS-conditions 02: tR=0.89 min; [M+H]+=206.45.